Potassium hydrogen oxalate

• CAS No.: 127-95-7
• Product Name: Potassium hydrogen oxalate
• Molecular Formula: C2HKO4
• Molecular Weight: 128.13 g/mol
• IUPAC Name: potassium;2-hydroxy-2-oxoacetate
• Standard InChI: InChI=1S/C2H2O4.K/c3-1(4)2(5)6;/h(H,3,4)(H,5,6);/q;+1/p-1
• Standard InChIKey: JMTCDHVHZSGGJA-UHFFFAOYSA-M
• Isomeric SMILES: C(=O)(C(=O)[O-])O.[K+]
• SMILES: C(=O)(C(=O)[O-])O.[K+]
• Canonical SMILES: [H+].C(=O)(C(=O)[O-])[O-].[K+]
• Colorform: Monoclinic, colorless crystals
• Density: 2 at 68 °F (USCG, 1999); 2.0
• Melting Point: Decomposes
• Physical Description: Potassium hydrogen oxalate is an odorless white solid. Sinks in water. (USCG, 1999)
• Description: Potassium hydrogen oxalate is an odorless white solid. Sinks in water. (USCG, 1999); A strong dicarboxylic acid occurring in many plants and vegetables. It is produced in the body by metabolism of glyoxylic acid or ascorbic acid. It is not metabolized but excreted in the urine. It is used as an analytical reagent and general reducing agent.
• Synonyms: Acid, Oxalic; Aluminum Oxalate; Ammonium Oxalate; Chromium (2+) Oxalate; Chromium (3+) Oxalate (3:2); Chromium Oxalate; Diammonium Oxalate; Dilithium Oxalate; Dipotassium Oxalate; Disodium Oxalate; Ferric Oxalate; Iron (2+) Oxalate (1:1); Iron (3+) Oxalate; Iron Oxalate; Magnesium Oxalate; Magnesium Oxalate (1:1); Manganese (2+) Oxalate (1:1); Monoammonium Oxalate; Monohydrogen Monopotassium Oxalate; Monopotassium Oxalate; Monosodium Oxalate; Oxalate, Aluminum; Oxalate, Chromium; Oxalate, Diammonium; Oxalate, Dilithium; Oxalate, Dipotassium; Oxalate, Disodium; Oxalate, Ferric; Oxalate, Iron; Oxalate, Magnesium; Oxalate, Monoammonium; Oxalate, Monohydrogen Monopotassium; Oxalate, Monopotassium; Oxalate, Monosodium; Oxalate, Potassium; Oxalate, Potassium Chromium; Oxalate, Sodium; Oxalic Acid; Potassium Chromium Oxalate; Potassium Oxalate; Potassium Oxalate (2:1); Sodium Oxalate
• PubChem Compound: 23662386
• Last Modified: Nov 11 2021